molecular formula C18H18F5N3O2 B2920015 N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-2-(3-(trifluoromethyl)phenyl)acetamide CAS No. 2034464-20-3

N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-2-(3-(trifluoromethyl)phenyl)acetamide

Cat. No. B2920015
CAS RN: 2034464-20-3
M. Wt: 403.353
InChI Key: ZPAWGNIEULZPHR-UHFFFAOYSA-N
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Description

N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-2-(3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C18H18F5N3O2 and its molecular weight is 403.353. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research efforts have focused on synthesizing novel compounds with structural similarities, utilizing various methodologies including NMR and other analytical techniques to determine their structures. For instance, the synthesis of novel oxadiazole derivatives containing benzimidazole moieties and their detailed NMR characterization showcases the importance of such compounds in chemical research due to their potential biological activities (Li Ying-jun, 2012).

Biological Activity and Potential Applications

Several studies have explored the antimicrobial, cytotoxic, and anti-inflammatory properties of compounds structurally related to "N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-2-(3-(trifluoromethyl)phenyl)acetamide." For instance, compounds with oxadiazole cores have been evaluated for their antibacterial and enzyme inhibition potential, indicating the potential for such structures in the development of new therapeutic agents (N. Virk et al., 2023).

Antimicrobial and Cytotoxic Activities

The antimicrobial and cytotoxic activities of novel azetidine-2-one derivatives of 1H-benzimidazole highlight the potential of similar compounds in addressing microbial infections and cancer treatment (M. Noolvi et al., 2014). Similarly, the design and pharmacological evaluation of oxadiazole derivatives as inhibitors of specific proteins suggest their utility in cancer therapy (Ishan I. Panchal et al., 2020).

Chemical Reactivity and Interaction Studies

The study of novel coordination complexes and their antioxidant activities demonstrates the chemical versatility of compounds with similar functional groups, providing insights into their potential use in medicinal chemistry (K. Chkirate et al., 2019).

properties

IUPAC Name

N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]-2-[3-(trifluoromethyl)phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18F5N3O2/c19-17(20)6-4-12(5-7-17)16-25-15(28-26-16)10-24-14(27)9-11-2-1-3-13(8-11)18(21,22)23/h1-3,8,12H,4-7,9-10H2,(H,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZPAWGNIEULZPHR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CCC1C2=NOC(=N2)CNC(=O)CC3=CC(=CC=C3)C(F)(F)F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18F5N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

403.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.